2-Bromo-3,5-diethoxy-6-nitropyridine

• IUPAC Name: 2-bromo-3,5-diethoxy-6-nitropyridine
• InChI: InChI=1S/C9H11BrN2O4/c1-3-15-6-5-7(16-4-2)9(12(13)14)11-8(6)10/h5H,3-4H2,1-2H3
• InChI Key: WFCVJOKZUAWIAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(N=C1[N+](=O)[O-])Br)OCC
• Molecular Formula: C9H11BrN2O4
• DSSTOX Substance ID: DTXSID601288900
• Molecular Weight: 291.10 g/mol
• CAS RN: 856850-59-4

Description

2-Bromo-3,5-diethoxy-6-nitropyridine is a useful research compound. Its molecular formula is C9H11BrN2O4 and its molecular weight is 291.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-3,5-diethoxy-6-nitropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-3,5-diethoxy-6-nitropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemical Synthesis and Reactions :

  • It has been shown to be involved in substitution reactions, where the reactivity of halogeno- and alkoxy-derivatives of nitropyridines towards solutions of ammonia in different solvents has been investigated. The solvent's polarity was found to influence all substitution processes observed in these reactions (Hertog & Jouwersma, 1953).
  • The compound's reactivity with nucleophilic agents at the β-position has been studied to understand the electronic and steric effects of methyl and bromo groups for the reactions, further contributing to the synthetic chemistry of pyridine derivatives (MatsumuraEizo & ArigaMasahiro, 2006).

• Toxicological Studies :

  • There has been a reported case of methemoglobinemia and delayed encephalopathy following 5-bromo-2-nitropyridine poisoning, highlighting the toxic effects of similar compounds on human health. This study provides insights into the toxicity profile and safety measures needed while handling such chemicals (Shi et al., 2022).

• Spectroscopy and Material Characterization :

  • The compound has been subject to various spectroscopic analyses to determine its structure and properties. Studies like Fourier transform Raman and infrared spectroscopy have been conducted to understand the vibrational frequencies, molecular equilibrium geometry, and other characteristics of similar bromo-nitropyridine compounds (Sundaraganesan et al., 2005).

• Molecular Studies and Docking :

  • Quantum mechanical, spectroscopic, and docking studies have been conducted on similar compounds to understand their molecular structure, electronic characteristics, and potential biological activity. Such studies contribute to the understanding of the compound's reactivity and potential as a ligand or in other biological applications (Abraham et al., 2017).